Cas no 1261765-06-3 (4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride)

• Product Name: 4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride
• CAS No: 1261765-06-3
• MF: C₁₄H₇ClF₄O₂
• MW: 318.650797128677
• CID: 4994194
• Update Time: 2025-11-06

4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride

• Inchi： 1S/C14H7ClF4O2/c15-13(20)11-7-9(4-5-12(11)16)8-2-1-3-10(6-8)21-14(17,18)19/h1-7H
• InChI Key： HBZLBLRGMAIICJ-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C=CC(=C1)C1C=CC=C(C=1)OC(F)(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3

Additional information on 4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride

4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride (CAS No. 1261765-06-3): An Overview

4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride (CAS No. 1261765-06-3) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, and recent research advancements.

Chemical Structure and Properties

4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride is a chloroformate derivative characterized by a biphenyl core with specific substituents. The molecule features a fluorine atom at the 4-position of one phenyl ring and a trifluoromethoxy group at the 3'-position of the other phenyl ring. The presence of these functional groups imparts unique chemical and physical properties to the compound, making it highly valuable in various synthetic transformations.

The chloroformate functionality in 4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride makes it an excellent electrophilic reagent, capable of participating in nucleophilic substitution reactions. This reactivity is crucial for its use in the synthesis of complex organic molecules, particularly those with biological activity.

Synthesis Methods

The synthesis of 4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride typically involves several steps. One common approach is to start with the corresponding biphenyl carboxylic acid and convert it into the acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride (ClCOCOCl). The reaction conditions are carefully controlled to ensure high yield and purity of the final product.

Another method involves the direct functionalization of biphenyl derivatives through cross-coupling reactions, such as Suzuki-Miyaura or Negishi coupling, followed by chlorination to form the desired chloroformate. These methods offer flexibility in terms of substituent placement and can be tailored to meet specific synthetic requirements.

Applications in Medicinal Chemistry

4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride has found extensive applications in medicinal chemistry due to its ability to serve as a building block for bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents for various diseases.

In one notable study, researchers utilized 4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promise in treating cancer and neurodegenerative disorders by disrupting critical signaling pathways involved in disease progression.

Mechanistic Insights and Biological Activity

The biological activity of compounds derived from 4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride is often attributed to their ability to modulate specific protein targets. For instance, a recent publication reported that a derivative of this compound exhibited selective inhibition of a particular kinase involved in cell proliferation and survival pathways. This finding underscores the importance of precise functional group placement in designing effective therapeutic agents.

Safety Considerations and Handling

4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride, like many chloroformates, should be handled with care due to its reactivity and potential hazards. It is recommended to work under inert conditions and use appropriate personal protective equipment (PPE) to minimize exposure risks. Additionally, proper storage and disposal protocols should be followed to ensure environmental safety.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride continues to uncover new applications and insights into its chemical behavior. As synthetic methods improve and our understanding of biological systems deepens, this compound is likely to play an increasingly important role in advancing drug discovery and materials science.

In conclusion, 4-Fluoro-3'-(trifluoromethoxy)biphenyl-3-carbonyl chloride (CAS No. 1261765-06-3) is a valuable reagent with diverse applications across multiple scientific disciplines. Its unique chemical structure and reactivity make it an essential tool for researchers aiming to develop innovative solutions to complex problems.